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Compound of Interest

Compound Name: Cyclopentanol

Cat. No.: B049286 Get Quote

An In-depth Technical Guide to Cyclopentanol for Researchers and Drug Development

Professionals.

Introduction
Cyclopentanol, a cyclic alcohol with the chemical formula C5H10O, is a significant compound

in organic chemistry and various industrial applications.[1] It is a colorless, viscous liquid with a

pleasant, mild odor.[1][2] As a versatile chemical intermediate, it serves as a crucial building

block in the synthesis of pharmaceuticals, fragrances, dyes, and other organic compounds.[3]

[4] Its unique five-membered ring structure and the presence of a hydroxyl group confer

specific reactivity and physical properties that make it valuable for researchers and

professionals in drug development.[1][5] This guide provides a comprehensive overview of

Cyclopentanol, including its chemical identifiers, physical properties, synthesis protocols, and

safety information.

Chemical Identification and Properties
The primary identifiers for Cyclopentanol are its CAS number and IUPAC name.

IUPAC Name: Cyclopentanol[6][7]

CAS Number: 96-41-3[6][8][9][10]

Synonyms: Cyclopentyl alcohol, Hydroxycyclopentane[1][8][9][11]

A summary of its key quantitative properties is presented in the table below for easy reference.
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Property Value

Molecular Formula C5H10O[7][8][12]

Molecular Weight 86.13 g/mol [2][8][9]

Appearance Colorless, viscous liquid[1][2][8]

Melting Point -19 °C[2][8][9]

Boiling Point 139-140.85 °C[8][9]

Density 0.948 g/mL at 20 °C[2][8]

Flash Point 51 °C (124 °F)[8][9][11]

Water Solubility
Slightly soluble / Moderately soluble (~5 g/L)[5]

[8]

Solubility in Organic Solvents
Soluble in alcohol, ether, acetone, and

chloroform.[5][8]

LogP (Kow) 0.71[2][8]

Refractive Index (n20/D) 1.4530[2][8]

Synthesis and Experimental Protocols
Cyclopentanol is synthesized through various methods. For researchers, understanding these

pathways is crucial for both production and application in further synthetic steps.

Indirect Synthesis from Cyclopentene (Two-Step
Protocol)
A widely documented method involves a two-step process starting from cyclopentene, which is

favored for its thermodynamic viability.[3][13] This process includes an addition-esterification

reaction followed by transesterification.[3]

Step 1: Addition-Esterification of Cyclopentene

Reaction: Cyclopentene reacts with acetic acid to form cyclopentyl acetate.[3]
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Optimal Conditions:

Temperature: 333.15 K to 353.15 K (60°C to 80°C).[3][13]

Molar Ratio: Acetic acid to cyclopentene ratio between 2:1 and 3:1.[3][13]

Outcome: This exothermic reaction shows high selectivity towards cyclopentyl acetate,

reported to be around 98%.[3]

Step 2: Transesterification of Cyclopentyl Acetate

Reaction: The resulting cyclopentyl acetate undergoes transesterification with methanol to

yield cyclopentanol.[3]

Optimal Conditions:

Temperature: 323.15 K to 343.15 K (50°C to 70°C).[3][13]

Molar Ratio: Methanol to cyclopentyl acetate ratio between 3:1 and 4:1.[3][13]

Outcome: This step demonstrates high selectivity for cyclopentanol (99.5%), with a

cyclopentyl acetate conversion of 55.3%, resulting in a final yield of 55.0%.[3]

Hydration of Cyclopentene
Direct hydration of cyclopentene is another viable route.[9]

Protocol: Cyclopentene is hydrated in the presence of aqueous sulfuric acid or over a strong

acid cation exchange resin catalyst in an autoclave.[9][14]

Conditions (Resin Catalyst):

Temperature: 130-140°C.[14]

Reactant Ratio: H₂O to cyclopentene molar ratio of 5.5-6.5:1.[14]

Duration: 4 hours.[14]
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Outcome: This method can achieve a cyclopentene conversion of 25.7% with a

cyclopentanol selectivity of 93%.[14]

Reduction of Cyclopentanone
Cyclopentanol can be readily prepared by the reduction of cyclopentanone.[9]

Protocols:

Catalytic Hydrogenation: Using catalysts like copper chromite at 150°C and 150 atm, or

platinum oxide/platinum black at 2-3 atm.[9]

Chemical Reduction: Using lithium aluminum hydride (LiAlH₄) in ether at room

temperature.[9]

Synthesis from Furfural
Bio-derived furfural can be converted to cyclopentanol, offering a renewable pathway.[6][15]

Protocol: The process involves hydrodeoxygenation using a copper catalyst or a nickel-

cobalt catalyst.[6] A one-step synthesis from furfural in a water-fatty alcohol system using a

Raney nickel catalyst has also been described.[15]

Conditions (Raney Ni):

Temperature: 150-230°C.[15]

Pressure: 0-4 MPa.[15]

Duration: 4 hours.[15]
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Step 1: Addition-Esterification
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Caption: Workflow for the two-step synthesis of Cyclopentanol from Cyclopentene.

Applications in Research and Drug Development
Cyclopentanol's utility in the pharmaceutical and chemical industries is extensive.

Pharmaceutical Intermediate: It serves as a key starting material or building block in the

synthesis of various active pharmaceutical ingredients (APIs) and other pharmaceutical

compounds.[4][16]

Solvent: Due to its properties, it is used as a solvent for certain drugs and in pharmaceutical

formulations.[2][4]

Precursor for Other Chemicals: Cyclopentanol is a precursor for producing other important

chemical intermediates like cyclopentanone (via oxidation) and cyclopentene (via
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dehydration).[1][6] These compounds are, in turn, used to synthesize a range of molecules,

including anti-inflammatory and anti-cancer drugs.[17]

Flavors and Fragrances: It is an intermediate in the production of flavors and fragrances,

which can be relevant in the formulation of final drug products.[3][4]

Safety and Handling
Proper handling of Cyclopentanol in a laboratory or industrial setting is essential.

Hazards: It is a flammable liquid and vapor.[11][12] Vapors may form explosive mixtures with

air and are heavier than air, meaning they can accumulate in low-lying areas.[2][18] It may

cause skin, eye, and respiratory tract irritation.[11]

Personal Protective Equipment (PPE):

Eyes: Wear appropriate safety glasses or a face shield.[11][19]

Skin: Handle with gloves inspected prior to use.[19][20]

Respiratory: Use in a well-ventilated area or with adequate respiratory protection to keep

airborne concentrations low.[11][18]

Handling and Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and

other ignition sources.[4][12][20]

Keep containers tightly closed.[4][12]

Use spark-proof tools and explosion-proof equipment.[11] Ground and bond containers

when transferring material.[11]

Incompatibilities: Cyclopentanol is incompatible with strong oxidizing agents, acid chlorides,

and acid anhydrides.[8][11][20]

First Aid:
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Skin Contact: Wash off with soap and plenty of water.[19][20]

Eye Contact: Flush eyes with water as a precaution.[19][20]

Inhalation: Move the person into fresh air.[19][20]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[19][20] In all cases of

exposure, consult a physician.[19][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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